Cas no 31169-26-3 (7-nitro-3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 7-nitro-3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 31169-26-3
• MF: C₆H₃N₃O₃S
• MW: 197.171319246292
• MDL: MFCD25962150
• CID: 3036648
• PubChem ID: 136659815
• Update Time: 2025-04-21

7-nitro-3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-nitro-3H-thieno[3,2-d]pyrimidin-4-one
• 7-nitro-3H-thieno[3,2-d]pyrimidin-4-one; 7-Nitro-4-oxo-3,4-dihydro-thieno(3,2-d)pyrimidin
• 7-nitro-3H,4H-thieno3,2-dpyrimidin-4-one
• EN300-23237908
• TQR1276
• DB-208046
• G48188
• Z3300743716
• 7-nitrothieno[3,2-d]pyrimidin-4(3H)-one
• 31169-26-3
• CHEMBL4468059
• 7-nitro-3H,4H-thieno[3,2-d]pyrimidin-4-one

• MDL： MFCD25962150
• Inchi： 1S/C6H3N3O3S/c10-6-5-4(7-2-8-6)3(1-13-5)9(11)12/h1-2H,(H,7,8,10)
• InChI Key： PLKWQRHNLGHSIF-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1C(NC=N2)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.99000
• Monoisotopic Mass: 196.98951214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 119.81000
• LogP: 1.41600